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Compound of Interest

Compound Name: 4-Fluoro-2-isopropoxyaniline

Cat. No.: B170368 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the known physical and chemical properties of 4-
Fluoro-2-isopropoxyaniline and its hydrochloride salt. Due to the limited availability of public

domain data for this specific compound, information from structurally related molecules is

included to provide context and potential starting points for experimental design.

Core Chemical Information
4-Fluoro-2-isopropoxyaniline is a substituted aniline derivative. The presence of a fluorine

atom and an isopropoxy group on the aniline ring suggests its potential as a building block in

medicinal chemistry, where such substitutions can modulate pharmacokinetic and

pharmacodynamic properties.[1][2] Anilines are versatile precursors in the synthesis of a wide

range of pharmaceutical compounds.[3]

The compound is commercially available in both its free base form and as a hydrochloride salt.

[4][5][6][7]
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Identifier
4-Fluoro-2-
isopropoxyaniline

4-Fluoro-2-
isopropoxyaniline
Hydrochloride

CAS Number 148583-65-7[8] 380430-47-7[4][5][9]

Molecular Formula C₉H₁₂FNO[8] C₉H₁₃ClFNO[4][5][9]

Molecular Weight 169.196 g/mol 205.66 g/mol [4][9]

IUPAC Name
4-fluoro-2-(propan-2-

yloxy)aniline

4-fluoro-2-propan-2-

yloxyaniline;hydrochloride[6]

Synonyms -

4-FLUORO-2-

ISOPROPOXYANILINE, HCL;

4-Fluro-2-isopropoxyanile

hydrochloride[5]

Purity Typically ≥98%[8] Typically ≥98%[6]

Physical and Chemical Properties
Detailed experimental data on the physical properties of 4-Fluoro-2-isopropoxyaniline are not

readily available in the public domain. The data presented below for related compounds can be

used for estimation and as a reference for experimental design.

Table 2: Physical Properties of 4-Fluoro-2-isopropoxyaniline and Related Compounds
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Property
4-Fluoro-2-
isopropoxyaniline

4-Fluoro-2-
methoxyaniline
(Analogue)

4-Fluoroaniline
(Parent Compound)

Melting Point Data not available Data not available -1.9 °C

Boiling Point Data not available 215 °C[10] 188 °C

Density Data not available 1.176 g/cm³[11] 1.1725 g/cm³

Solubility Data not available

Sparingly soluble in

water, soluble in

organic solvents like

ethanol and acetone.

[11]

Data not available

Appearance Data not available
Colorless to brown

clear liquid[12]
Colorless liquid

Stability and Storage
Suppliers recommend storing 4-Fluoro-2-isopropoxyaniline hydrochloride at -20°C for

maximum stability.[9] For the free base, storage at 2-8°C under an inert atmosphere is

suggested. It is advisable to protect the compound from light.

Spectroscopic Data
Experimentally obtained spectroscopic data for 4-Fluoro-2-isopropoxyaniline is not widely

published. However, predicted data and information for related compounds are available.

Mass Spectrometry
Predicted collision cross-section (CCS) values for the protonated molecule [M+H]⁺ and other

adducts of 4-fluoro-2-propan-2-yloxyaniline have been calculated.[13] These values can be

useful in mass spectrometry-based identification.

Nuclear Magnetic Resonance (NMR) and Infrared (IR)
Spectroscopy
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While specific spectra for 4-Fluoro-2-isopropoxyaniline are not available, the general

features can be predicted based on its structure. FT-IR spectroscopy is effective for identifying

functional groups, while NMR spectroscopy provides detailed structural information.[14] For the

related compound 4-chloro-2-fluoroaniline, detailed FT-IR, FT-Raman, and NMR studies have

been conducted, which could serve as a reference for spectral interpretation.[15]

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and analysis of 4-Fluoro-2-
isopropoxyaniline are not publicly available. The following sections provide generalized

protocols based on methods for structurally similar compounds.

Synthesis
The synthesis of substituted anilines often involves the reduction of a corresponding nitro

compound or through nucleophilic aromatic substitution. A general workflow for the synthesis of

a substituted aniline is presented below. The synthesis of 4-Fluoro-2-methoxyaniline, a close

structural analogue, typically involves the reduction of 4-fluoro-2-nitroanisole.[11]
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Purification
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Final Product
(Substituted Aniline)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a substituted aniline.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a standard technique for assessing the

purity of and quantifying substituted anilines. A reversed-phase HPLC method would likely be

suitable for 4-Fluoro-2-isopropoxyaniline.

General HPLC Method Development Starting Point:

Column: C18 stationary phase.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate or phosphate

buffer) and an organic solvent such as acetonitrile or methanol.
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Detection: UV detection at a wavelength determined by the UV absorbance spectrum of the

compound.

Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent and

filter before injection.

Biological Activity and Signaling Pathways
There is currently no specific information in the public domain regarding the biological activity

or the involvement of 4-Fluoro-2-isopropoxyaniline in any signaling pathways. However,

substituted anilines are a common motif in a wide range of biologically active molecules, and

their isosteric replacement is a topic of interest in drug discovery to improve pharmacokinetic

properties and reduce metabolic liabilities.[1][2] The structural alerts associated with anilines,

such as potential metabolic instability and toxicity, are important considerations in drug design.

[16]

The related compound, 4-Fluoro-2-methoxyaniline, has been used as an intermediate in the

synthesis of compounds targeting various biological systems, including 5-HT3 receptor

antagonists and inhibitors of Botulinum neurotoxin A light chain.[11][17] It has also been

investigated as a tyrosine kinase inhibitor.[10] This suggests that 4-fluoro-2-alkoxy-substituted

anilines are recognized as valuable scaffolds in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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